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Compound of Interest

Compound Name: Allyl(4-methylphenyl) sulfide
CAS No.: 1516-28-5

Cat. No.: B3392912

Get Quote

Abstract & Scope

Allyl(4-methylphenyl) sulfide (CAS: 1516-28-5), also known as Allyl p-tolyl sulfide, is a critical
intermediate in the asymmetric synthesis of chiral sulfoxides and a substrate for investigating
[2,3]-sigmatropic rearrangements (thio-Claisen). While structurally related to volatile garlic
metabolites (e.g., allyl methyl sulfide), its aromatic moiety confers distinct physicochemical
properties requiring tailored analytical strategies.

This guide details two validated protocols for the quantification and purity assessment of
Allyl(4-methylphenyl) sulfide:

o GC-MS (SIM Mode): High-sensitivity quantification for trace analysis and biological matrices.

o HPLC-PDA: Purity profiling and monitoring of oxidation byproducts (sulfoxides/sulfones).

Physicochemical Profile

Understanding the molecule is the first step to robust method development.
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Parameter Value Analytical Implication

Molecular Formula C10H12S Monoisotopic Mass: 164.07 Da

Suitable for GC; requires inlet

Boiling Point ~226°C (760 mmHg)
temp >230°C.
Highly lipophilic; requires non-
LogP ~3.3 polar solvents (Hexane,
MTBE) for extraction.[1]
UV Max ( Primary detection wavelength
~254 nm for HPLC (aromatic ring
) absorption).
CRITICAL: Samples must be
kept cool and analyzed <24h
Stability Oxidation-prone post-prep to prevent

conversion to Allyl p-tolyl

sulfoxide.

Method A: Gas Chromatography - Mass
Spectrometry (GC-MS)

Application: Trace quantification, pharmacokinetic studies, and residual solvent analysis.

Rationale

GC-MS is the "Gold Standard" for this analyte due to its volatility and the distinct fragmentation
pattern of the aryl-sulfide moiety. We utilize Selected lon Monitoring (SIM) to eliminate matrix
interference.

Equipment & Conditions
o System: Agilent 8890 GC / 5977B MSD (or equivalent).

e Column: DB-5ms Ultra Inert (30 m x 0.25 mm x 0.25 um).

e Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).
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e Inlet: Splitless mode (1 min purge), 250°C.

e Transfer Line: 280°C.

Temperature Program

Rate (°C/min) Temperature (°C) Hold Time (min)
60 1.0

20 200 0.0

40 300 3.0

Total Run 11.5 min

MS Detection Parameters (SIM Mode)

The fragmentation of Allyl p-tolyl sulfide is driven by the cleavage of the C-S bond and the
stability of the tropylium ion.

lon Type m/z Origin/Fragment
Quantifier 164.0 Molecular lon
Qualifier 1 123.0

Tropylium lon
Qualifier 2 91.0
(Characteristic of tolyl group)

ISTD (Diphenyl Sulfide) 186.0 Molecular lon

Sample Preparation Workflow (Liquid-Liquid Extraction)

Biological Sample 50 pL Add ISTD ix LLE Extraction Centrifuge upernatan Evaporate & Reconstitute GC-MS Injection
(Plasma/Media) (Diphenyl Sulfide) (MTBE or Hexane) 4000g, 10 min, 4°C (in Ethyl Acetate) (1pL)

Click to download full resolution via product page
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Figure 1: Optimized Liquid-Liquid Extraction (LLE) workflow for isolating lipophilic sulfides from
aqueous matrices.

Method B: HPLC-PDA (Purity & Stability)

Application: Bulk purity assay, synthesis monitoring, and detection of oxidation impurities
(Sulfoxide/Sulfone) which are thermally unstable in GC.

Chromatographic Conditions[2][3][4][5]

e Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 um).
» Mobile Phase A: Water + 0.1% Formic Acid.

o Mobile Phase B: Acetonitrile (ACN).

e Flow Rate: 1.0 mL/min.

e Detection: PDA at 254 nm (bw 4 nm). Reference: 360 nm.

e Temperature: 30°C.

Gradient Profile

Time (min) %B (ACN) Event

0.0 40 Equilibration

8.0 90 Elution of Sulfide
10.0 90 Wash

10.1 40 Re-equilibration

System Suitability Criteria

e Resolution (

): > 2.0 between Allyl p-tolyl sulfoxide (impurity) and Allyl p-tolyl sulfide.

e Tailing Factor (
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):0.9-1.2.

e Precision: RSD < 1.0% for n=5 replicate injections.

Troubleshooting & "Gotchas"
The Oxidation Trap

Problem: A common error is observing "ghost peaks" in GC-MS or shifting retention times. Root
Cause: Allyl aryl sulfides oxidize easily to sulfoxides (

) upon exposure to air/light. Sulfoxides are thermally labile and can undergo elimination
reactions in a hot GC inlet, creating artifacts. Solution:

o Store neat standards under Nitrogen/Argon at -20°C.
o Use amber glassware to prevent photo-oxidation.

e For GC: Ensure inlet liner is deactivated (silanized) to minimize surface catalysis.

Matrix Interference

Problem: In plasma samples, endogenous lipids may co-elute. Solution: If using LLE (Method
A), ensure the drying step is complete. Traces of water can effect derivatization (if used) or
column longevity. For high-lipid matrices, consider a Solid Phase Extraction (SPE) using a C18
cartridge (Load aqueous -> Wash 10% MeOH -> Elute 100% ACN).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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